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Compound of Interest
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Cat. No.: B12076471

Get Quote

Introduction

D-Fructose 1-phosphate is a key metabolite in fructose metabolism, primarily generated in the

liver by the enzyme fructokinase. Its structural characterization is crucial for understanding

metabolic pathways and the diagnosis of related disorders, such as hereditary fructose

intolerance. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive

technique for the detailed structural analysis of D-Fructose 1-phosphate in solution.[1] This

document provides comprehensive application notes and protocols for researchers, scientists,

and drug development professionals utilizing ¹H, ¹³C, and ³¹P NMR for this purpose.

In aqueous solutions, D-Fructose 1-phosphate, like its parent monosaccharide, exists as a

complex equilibrium of multiple tautomers (cyclic anomers and a minor open-chain form).[2][3]

The predominant forms are the β-pyranose, β-furanose, and α-furanose anomers.[4][5] This

equilibrium results in complex NMR spectra, where distinct sets of signals correspond to each

major tautomer present.

Quantitative NMR Data
The following tables summarize the expected NMR data for D-Fructose 1-phosphate in a D₂O

solvent. Chemical shifts (δ) are highly sensitive to experimental conditions such as pH,
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temperature, and concentration.[6]

Table 1: ¹³C NMR Chemical Shift Data for D-Fructose 1-
phosphate
The ¹³C chemical shifts are crucial for identifying the carbon backbone and assessing the

relative abundance of each anomer. The data below is based on an experimental spectrum of

D-Fructose 1-phosphate.[7]

Carbon Atom
β-fructopyranose
(ppm)

β-fructofuranose
(ppm)

α-fructofuranose
(ppm)

C-1 ~66.1 ~65.1 ~65.3

C-2 (Anomeric) ~98.5 ~104.2 ~100.8

C-3 ~69.8 ~83.4 ~78.0

C-4 ~70.2 ~77.1 ~71.9

C-5 ~72.4 ~83.4 ~83.4

C-6 ~63.5 ~66.6 ~66.1

Data is referenced

from an experimental

spectrum acquired at

pH 7.4 and 298 K in

D₂O.[7] Note: The

phosphorylation at C-

1 causes a downfield

shift for C-1 and C-2

signals compared to

unphosphorylated

fructose and

introduces J(C,P)

coupling.
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Table 2: ¹H NMR Chemical Shift Data for D-Fructose
Anomers
The ¹H NMR spectrum of D-Fructose 1-phosphate is complex due to signal overlap,

particularly in the 3.5-4.2 ppm region.[2] While specific literature data for D-Fructose 1-
phosphate is sparse, the chemical shifts of the parent D-Fructose molecule provide a valuable

reference. The presence of the phosphate group at the C-1 position will most significantly

impact the chemical shifts and multiplicity of the H-1 and H-3 protons due to heteronuclear

coupling (J(H,P)).

Proton
β-fructopyranose
(ppm)

β-fructofuranose
(ppm)

α-fructofuranose
(ppm)

H-1a, H-1b ~3.9-4.1 (multiplet) ~3.9-4.1 (multiplet) ~3.9-4.1 (multiplet)

H-3 ~4.0-4.2 ~4.11 ~3.99

H-4 ~3.8-3.9 ~4.03 ~4.01

H-5 ~3.6-3.7 ~3.81 ~3.89

H-6a, H-6b ~3.5-3.8 (multiplet) ~3.5-3.8 (multiplet) ~3.5-3.8 (multiplet)

Note: Data adapted

from published values

for D-Fructose in D₂O.

[2][5] For D-Fructose

1-phosphate, the H-1

protons will appear as

a doublet of doublets

due to geminal

²J(H,H) and ²J(H,P)

coupling. The H-3

proton may also show

a small ⁴J(H,P)

coupling.

Table 3: ³¹P NMR Chemical Shift Data
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³¹P NMR is used to confirm the presence and electronic environment of the phosphate group.

For a phosphomonoester like D-Fructose 1-phosphate at neutral pH, a single resonance is

expected.

Phosphorus Moiety Expected Chemical Shift (δ) Range (ppm)

Phosphomonoester (R-O-PO₃²⁻) +1 to +5

The precise chemical shift is pH-dependent.[8]

[9] The signal will appear as a complex multiplet

in a proton-coupled spectrum due to coupling

with H-1a and H-1b.

Experimental Protocols
Protocol 1: NMR Sample Preparation
This protocol outlines the steps for preparing a high-quality sample of D-Fructose 1-
phosphate for NMR analysis.

Compound Weighing: Accurately weigh 5-10 mg of D-Fructose 1-phosphate for ¹H NMR or

20-50 mg for ¹³C NMR experiments.

Solvent Addition: Dissolve the sample in 0.5-0.6 mL of high-purity deuterium oxide (D₂O,

99.96%).

Internal Standard: Add a known concentration of an internal standard for chemical shift

referencing (0 ppm for ¹H) and quantification. 4,4-dimethyl-4-silapentane-1-sulfonic acid

(DSS) or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) are common choices

for aqueous samples.[7]

pH Adjustment: The pH of the sample is critical as it affects the chemical shifts, particularly of

the phosphate group.[9] Adjust the pH to a standardized value (e.g., 7.4) using small aliquots

of dilute NaOD or DCl in D₂O.[7]

Filtration: To ensure magnetic field homogeneity and prevent line broadening, filter the

sample through a small glass wool plug packed into a Pasteur pipette directly into a clean,

dry 5 mm NMR tube.
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Transfer to NMR Tube: Transfer the final solution to the NMR tube, ensuring a sample height

of approximately 4-5 cm.

Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample

identity.

Protocol 2: NMR Data Acquisition Parameters
These are general starting parameters for a 500 MHz (or higher) NMR spectrometer.

Optimization may be required based on the specific instrument and sample concentration.

¹H NMR Spectroscopy:

Pulse Program: Standard 1D pulse-acquire sequence (e.g., zg30).

Solvent Suppression: Use presaturation to suppress the residual HDO signal.

Acquisition Time: ~2-3 seconds.

Relaxation Delay (d1): 2-5 seconds.

Number of Scans: 16-64, depending on concentration.

Temperature: 298 K (25 °C).[7]

¹³C NMR Spectroscopy:

Pulse Program: Standard 1D sequence with proton decoupling (e.g., zgpg30).

Decoupling: Power-gated decoupling to minimize sample heating and provide NOE

enhancement.

Acquisition Time: ~1-2 seconds.

Relaxation Delay (d1): 2-5 seconds.

Number of Scans: 1024-4096, as ¹³C has low natural abundance and sensitivity.

Temperature: 298 K (25 °C).[7]
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³¹P NMR Spectroscopy:

Pulse Program: Standard 1D sequence with proton decoupling.

Decoupling: Proton decoupling is typically used to simplify the spectrum to a singlet.[10] For

observing couplings, acquire a non-decoupled spectrum.

Acquisition Time: ~1 second.

Relaxation Delay (d1): 5 seconds (T₁ values for phosphorus can be long).

Number of Scans: 128-512.

Temperature: 298 K (25 °C).

Visualizations
Experimental and Analytical Workflow
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Caption: Experimental workflow for NMR analysis of D-Fructose 1-phosphate.
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Caption: Tautomeric equilibrium of D-Fructose 1-phosphate in aqueous solution.

Data Interpretation and Structural Analysis
Identification of Anomers: The presence of multiple distinct signals for each carbon and non-

exchangeable proton in the ¹³C and ¹H NMR spectra confirms the existence of multiple

anomers in solution. The relative integrals of well-resolved signals (e.g., anomeric C-2

carbons) can be used to determine the percentage of each tautomer.[5]

Anomeric Configuration: The anomeric configuration (α or β) can be determined from

coupling constants. While challenging for fructose (a ketose), analysis of long-range J(C,H)

and J(H,H) couplings in 2D NMR experiments (like HMBC and COSY) can help elucidate the

stereochemistry around the anomeric center (C-2).

Confirmation of Phosphorylation: The ³¹P NMR spectrum provides direct evidence of the

phosphate group.[10] In a proton-coupled spectrum, the signal will be split by the two

geminal protons on C-1 (²J(P,H1a) and ²J(P,H1b)) and potentially by the H-3 proton through a

four-bond coupling (⁴J(P,H3)), confirming its position at C-1.

Conclusion
NMR spectroscopy is an indispensable tool for the comprehensive structural analysis of D-
Fructose 1-phosphate. By employing a combination of ¹H, ¹³C, and ³¹P NMR, researchers can

identify the different anomeric forms present in solution, quantify their relative populations, and

confirm the position of the phosphate group. The protocols and data presented here serve as a

robust guide for obtaining high-quality, reproducible results for applications in metabolic

research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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